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Introduction: The Rationale for a Pharmacological
Challenge
The discovery and development of novel anxiolytic drugs require robust and predictive

preclinical models. While numerous behavioral paradigms exist to assess baseline anxiety,

models that induce a potent, transient state of anxiety or panic offer a distinct advantage for

screening compounds designed to treat acute anxiety states and panic disorder. The

cholecystokinin tetrapeptide (CCK-4), also known as tetragastrin, serves as a powerful

pharmacological tool to induce such a state.[1][2] Administration of tetragastrin reliably elicits

severe anxiety and panic attacks in both healthy individuals and patients with panic disorder,

an effect that is highly reproducible in animal models.[1][3][4][5] This application note provides

a comprehensive guide to the scientific basis and practical application of the tetragastrin-

induced anxiety model for the screening and validation of potential anxiolytic drugs.
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Part 1: Scientific Foundation - The Cholecystokinin
System and Anxiety
The neuropeptide cholecystokinin (CCK) and its receptors are widely distributed throughout the

central nervous system and are deeply implicated in the modulation of anxiety and fear.[6] The

anxiogenic effects of CCK are primarily mediated by the activation of the Cholecystokinin-B

(CCK-B) receptor subtype.[6][7] Tetragastrin (Trp-Met-Asp-Phe-NH2) is the C-terminal

tetrapeptide fragment of CCK and acts as a potent and selective agonist at this CCK-B

receptor.[1][8]

Mechanism of Action:

The acute anxiogenic effects of tetragastrin are believed to result from the activation of CCK-B

receptors located in key brain regions associated with fear and anxiety, most notably the

basolateral amygdala, hippocampus, and cerebral cortex.[7][9] Activation of these G-protein

coupled receptors initiates a cascade of intracellular events that lead to neuronal depolarization

and increased excitability. This is thought to modulate the activity of other critical

neurotransmitter systems, including glutamatergic, GABAergic, and serotonergic pathways,

ultimately producing an anxiogenic state.[9][10][11] For instance, studies have shown that

tetragastrin can enhance the K+-stimulated release of GABA from amygdala slices, an effect

mediated by glutamatergic inputs, suggesting a complex interplay of neurotransmitter systems

in producing the anxiety-like state.[9] The central role of the amygdala in this process makes

the tetragastrin model particularly relevant for studying the neurobiology of fear and panic.[7]
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Caption: Tetragastrin signaling via the CCK-B receptor.
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The tetragastrin challenge is a highly translational model because the panic attacks it induces

in humans are phenomenologically similar to spontaneous panic attacks.[2][4] This provides a

high degree of face validity. Its predictive validity is supported by evidence that known anxiolytic

agents and specific CCK-B antagonists can block or attenuate the anxiogenic effects of

tetragastrin in both human and animal studies.[7][12][13] For example, the CCK-B antagonist

L-365,260 has been shown to block CCK-4-induced panic attacks.[7] This makes the model an

excellent tool for identifying novel compounds with potential anti-panic or anxiolytic activity.

Table 1: Summary of Tetragastrin/Pentagastrin Challenge Studies
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Compound
Administered

Species
Tetragastrin
Challenge
Dose

Key Finding Reference

Pentagastrin Human 0.3 µg/kg i.v.

Dose-related

increases in

subjective

anxiety ratings.

[12]

L-365,260 (CCK-

B Antagonist)
Human

0.3 µg/kg i.v.

Pentagastrin

Reversed the

anxiogenic and

autonomic

effects of

pentagastrin.

[12]

BOC-CCK-4 Rat 25-50 µg/kg i.p.

Reduced open

arm exploration

in the Elevated

Plus Maze.

[7]

CI-988 (CCK-B

Antagonist)
Rat

N/A (used as

anxiolytic)

Produced

anxiolytic-like

effects in the

Elevated Plus

Maze.

[7]

Tiagabine

(GABA reuptake

inhibitor)

Human 50 µg i.v. CCK-4

Significantly

reduced CCK-4-

induced panic

symptoms.

[13]

Diazepam

(Benzodiazepine

)

Mouse

N/A (used to

suppress CCK-4

effect)

Suppressed the

panic-like effect

of CCK-4 in the

Light-Dark test.

[14]
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The following protocols provide a framework for conducting a preclinical screen of a novel

anxiolytic compound using the tetragastrin challenge in rodents. The core principle is to

evaluate the ability of a test compound to prevent or reverse the anxiety-like behaviors induced

by tetragastrin administration.

3.1: Animal Subjects and Drug Administration
Subjects: Adult male Wistar or Sprague-Dawley rats (250-300g) are commonly used.[15][16]

House animals in groups of 2-4 in a temperature- and humidity-controlled vivarium with a

12h:12h light/dark cycle. Allow at least one week of acclimatization to the facility before any

experimental procedures.

Tetragastrin Preparation: Cholecystokinin tetrapeptide (CCK-4) or its more stable analog,

butyloxycarbonyl-CCK-4 (BOC-CCK-4), should be used. Dissolve the peptide in sterile 0.9%

saline to the desired stock concentration. A typical anxiogenic dose for rats is in the range of

25-50 µg/kg administered via intraperitoneal (i.p.) injection.[7]

Test Compound Administration: The route and timing of test compound administration will

depend on its pharmacokinetic properties. Typically, the test compound is administered 30-

60 minutes prior to the tetragastrin challenge to ensure it has reached peak bioavailability.

The vehicle used for the test compound should be administered to control groups.

Positive Control: A known anxiolytic, such as Diazepam (1-2 mg/kg, i.p.), can be used as a

positive control to validate the sensitivity of the assay.

3.2: Behavioral Assessment Paradigms
Behavioral testing should commence shortly after tetragastrin administration (e.g., 5-10

minutes post-injection), as its effects are acute and transient. Two of the most common and

validated tests are the Elevated Plus Maze and the Light-Dark Box.[17][18][19]

Protocol 1: The Elevated Plus Maze (EPM)

The EPM is a widely used test for anxiety-like behavior in rodents, based on their natural

aversion to open, elevated spaces.[7][17]
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Apparatus: A plus-shaped maze elevated approximately 50 cm from the floor.[20] It consists

of two open arms (without walls) and two enclosed arms (with high walls), each about 50x10

cm.

Procedure:

Administer the test compound or vehicle.

After the appropriate pre-treatment time, administer tetragastrin or saline.

5-10 minutes after the tetragastrin injection, place the rat in the center of the maze, facing

one of the enclosed arms.

Allow the animal to explore the maze for 5 minutes. The session is recorded by an

overhead video camera for later analysis.

Parameters Measured:

Time spent in the open arms (s).

Number of entries into the open arms.

Time spent in the closed arms (s).

Number of entries into the closed arms.

Causality: Anxiolytic compounds are expected to increase the time spent in and the number

of entries into the open arms, counteracting the anxiogenic effect of tetragastrin, which

typically reduces open arm exploration.[16][20] The total number of arm entries can be used

as a measure of general locomotor activity.

Protocol 2: The Light-Dark Box Test

This test is based on the conflict between the innate aversion of rodents to brightly illuminated

areas and their tendency to explore a novel environment.[17][19]

Apparatus: A two-compartment box with one small, dark compartment and one larger,

brightly lit compartment.[20] An opening connects the two compartments.
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Procedure:

Follow the same drug administration timeline as for the EPM.

Place the mouse or rat in the center of the lit compartment.

Allow the animal to explore the apparatus for 5-10 minutes. The session is recorded and

scored automatically or manually.

Parameters Measured:

Time spent in the light compartment (s).

Number of transitions between compartments.

Latency to first enter the dark compartment (s).

Total locomotor activity.

Causality: Tetragastrin is expected to decrease the time spent in the light compartment.[14]

[16] An effective anxiolytic should reverse this effect, leading to more time spent in the lit

area. The number of transitions provides an index of activity and exploration.[14]

3.3: Experimental Workflow and Design
A well-controlled experimental design is critical for valid results.
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Phase 1: Preparation

Phase 2: Dosing (Test Day)

Phase 3: Behavioral Testing

Phase 4: Analysis

Animal Acclimatization
(≥ 7 Days)

Habituation to Handling
(2-3 Days)

T = -60 min:
Administer Test Compound

or Vehicle (i.p.)

T = 0 min:
Administer Tetragastrin

or Saline (i.p.)

 60 min interval

T = +5 to +10 min:
Begin Behavioral Assay

(e.g., EPM for 5 min)

 5-10 min interval

Video Scoring & Data Extraction

Statistical Analysis

Click to download full resolution via product page

Caption: General experimental workflow for a tetragastrin challenge study.

Table 2: Sample Experimental Design
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Group N
Pre-treatment
(T=-30 min)

Challenge (T=0
min)

Expected
Outcome in
EPM

1: Vehicle

Control
10 Vehicle Saline

High open arm

exploration

(baseline)

2: Positive

Control
10 Vehicle

Tetragastrin (25

µg/kg)

Low open arm

exploration

(anxiety)

3: Test

Compound
10

Test Compound

(Dose X)

Tetragastrin (25

µg/kg)

Attenuation of

tetragastrin effect

4: Reference

Drug
10

Diazepam (2

mg/kg)

Tetragastrin (25

µg/kg)

Attenuation of

tetragastrin effect

Part 4: Data Analysis and Interpretation
Data from behavioral tests are typically analyzed using analysis of variance (ANOVA), followed

by post-hoc tests (e.g., Tukey's or Dunnett's) to compare individual groups.

Primary Outcome: The key comparison is between the "Vehicle + Tetragastrin" group and

the "Test Compound + Tetragastrin" group. A statistically significant increase in anxiety-

reducing behaviors (e.g., % time in open arms) in the test compound group indicates a

potential anxiolytic effect.

Validation Checks:

Confirm that the "Vehicle + Tetragastrin" group shows a significant increase in anxiety-

like behavior compared to the "Vehicle + Saline" group. This validates the anxiogenic

effect of the tetragastrin dose used.

Confirm that the reference drug (e.g., Diazepam) significantly attenuates the tetragastrin
effect, validating the model's sensitivity.
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Confounding Variables: It is crucial to analyze locomotor activity (e.g., total arm entries in

EPM, total transitions in Light-Dark Box). A test compound that significantly increases or

decreases locomotion may produce false positives or negatives in the primary anxiety

measures. If a compound alters activity, its effects on anxiety parameters must be interpreted

with caution.

Conclusion
The tetragastrin-induced anxiety model is a robust, reliable, and translationally relevant tool

for the preclinical screening of anxiolytic drugs, particularly those intended for the treatment of

panic disorder. By inducing a potent and acute state of anxiety through the activation of CCK-B

receptors, this model provides a clear and sensitive window to evaluate the efficacy of novel

therapeutic compounds. Careful protocol design, including appropriate behavioral paradigms

and control groups, is essential for generating valid and interpretable data that can guide the

drug development process.

References
Rotzinger, S., & Vaccarino, F. J. (2003). Cholecystokinin receptor subtypes: role in the

modulation of anxiety-related and reward-related behaviours in animal models. Journal of

Psychiatry & Neuroscience, 28(3), 171–181. [Link]

Dauge, V., & Lena, I. (2000). CCK in anxiety and cognitive processes. Neuro-

gastroenterology and motility, 12(4), 293-301. [Link]

Wikipedia. (n.d.). CCK-4. Retrieved February 7, 2024, from [Link]

Lines, C., Challenor, J., & Traub, M. (1995). Cholecystokinin and anxiety in normal

volunteers: an investigation of the anxiogenic properties of pentagastrin and reversal by the

cholecystokinin receptor subtype B antagonist L-365,260. British journal of clinical

pharmacology, 39(3), 235–242. [Link]

Griebel, G., Perrault, G., & Sanger, D. J. (1997). CCK receptor antagonists in animal models

of anxiety: comparison between exploration tests, conflict procedures and a model based on

defensive behaviours. Behavioural pharmacology, 8(6-7), 549-560. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 16 Tech Support

https://www.benchchem.com/product/b612372/docs?utm_src=pdf-body#application-notes-protocols-utilizing-tetragastrin-in-the-preclinical-screening-of-anxiolytic-compounds
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC165792/
https://pubmed.ncbi.nlm.nih.gov/11044320/
https://en.wikipedia.org/wiki/CCK-4
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1365022/
https://pubmed.ncbi.nlm.nih.gov/9832962/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Singh, L., Field, M. J., Hughes, J., Menzies, R., Oles, R. J., Vass, C. A., & Woodruff, G. N.

(1991). The effects of CCKA and CCKB antagonists on activity in the black/white exploration

model of anxiety in mice. British journal of pharmacology, 104(1), 239-245. [Link]

Kamarudin, N. A., Sidek, H., & Gwee, K. A. (2021). A Review of Behavioral Tests to Evaluate

Different Types of Anxiety and Anti-anxiety Effects. Journal of Basic and Clinical Physiology

and Pharmacology, 32(4), 489-497. [Link]

Rehfeld, J. F. (2021). Cholecystokinin and Panic Disorder: Reflections on the History and

Some Unsolved Questions. Molecules (Basel, Switzerland), 26(18), 5657. [Link]

Siniscalchi, A., Rodi, D., Cavallini, S., Beani, L., & Bianchi, C. (2001). Effects of

cholecystokinin tetrapeptide (CCK(4)) and anxiolytic drugs on the electrically evoked [(3)H]5-

hydroxytryptamine outflow from rat cortical slices. Brain research, 922(1), 104–111. [Link]

Wiedemann, K., Jahn, H., Yassouridis, A., & Kellner, M. (2001). Anxiolyticlike effects of atrial

natriuretic peptide on cholecystokinin tetrapeptide-induced panic attacks: preliminary

findings. Archives of general psychiatry, 58(4), 371–377. [Link]

Goettel, M., Gasser, C., Frey, D., Pinard, E., Poli, S. M., & Koerner, A. (2023). Effect of BI

1358894 on Cholecystokinin-Tetrapeptide (CCK-4)-Induced Anxiety, Panic Symptoms, and

Stress Biomarkers: A Phase I Randomized Trial in Healthy Males. Clinical drug investigation,

44(1), 47–58. [Link]

Siniscalchi, A., Rodi, D., Cavallini, S., Beani, L., & Bianchi, C. (2003). Effects of

Cholecystokinin Tetrapeptide (CCK(4)) and of Anxiolytic Drugs on GABA Outflow From the

Cerebral Cortex of Freely Moving Rats. Neurochemical research, 28(1), 87-92. [Link]

Tovote, P., Fadok, J. P., & Lüthi, A. (2015). Neuronal circuits for fear and anxiety. Nature

reviews. Neuroscience, 16(6), 317–331. [Link]

Pavlasevic, S., Bednar, I., Qureshi, G. A., & Södersten, P. (1993). Brain cholecystokinin

tetrapeptide levels are increased in a rat model of anxiety. Neuroreport, 5(3), 225–228. [Link]

Belovicova, K., Bogi, E., Csatlosova, K., & Dubovicky, M. (2017). Animal tests for anxiety-like

and depression-like behavior in rats. Interdisciplinary toxicology, 10(1), 40–43. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1777717/
https://www.researchgate.net/publication/351666997_A_Review_of_Behavioral_Tests_to_Evaluate_Different_Types_of_Anxiety_and_Anti-anxiety_Effects
https://www.mdpi.com/1420-3049/26/18/5657
https://pubmed.ncbi.nlm.nih.gov/11743958/
https://pubmed.ncbi.nlm.nih.gov/11296097/
https://pubmed.ncbi.nlm.nih.gov/38019356/
https://pubmed.ncbi.nlm.nih.gov/12517036/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4482319/
https://pubmed.ncbi.nlm.nih.gov/7905291/
https://www.researchgate.net/publication/323388656_Animal_tests_for_anxiety-like_and_depression-like_behavior_in_rats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gamp, C., Beden-Lobscov, A., Chevalier, G., Leman, S., Le-Normand, F., Bach-Ngohou, K.,

... & Le Ruyet, P. (2023). Anxiety-like Behavior in Female Sprague Dawley Rats Associated

with Cecal Clostridiales. Nutrients, 15(13), 2913. [Link]

Lapiz-Bluhm, M. D., Soto-Pina, A. E., & Hensler, J. G. (2008). Behavioral assays to model

cognitive and affective dimensions of depression and anxiety in rats. Journal of visualized

experiments : JoVE, (17), 748. [Link]

Vasar, E., Peuranen, E., & Männistö, P. T. (1994). Effects of cholecystokinin tetrapeptide and

sulfated cholecystokinin octapeptide in rat models of anxiety. Neuroscience letters, 172(1-2),

139–142. [Link]

Bradwejn, J., Koszycki, D., & Meterissian, G. (1990). Cholecystokinin-tetrapeptide induces

panic attacks in patients with panic disorder. The Canadian journal of psychiatry. La revue

canadienne de psychiatrie, 35(1), 83–85. [Link]

Koszycki, D., Cox, B. J., & Bradwejn, J. (1993). Anxiety sensitivity and response to

cholecystokinin tetrapeptide in healthy volunteers. The American journal of psychiatry,

150(12), 1881–1883. [Link]

Gyan Sanchay. (n.d.). PRECLINICAL SCREENING OF ANXIOLYTICS. Retrieved February

7, 2024, from [Link]

Zwanzger, P., Eser, D., Schüle, C., Baghai, T. C., Padberg, F., Ella, R., ... & Rupprecht, R.

(2003). Effects of Tiagabine on Cholecystokinin-Tetrapeptide (CCK-4)-induced Anxiety in

Healthy Volunteers. Depression and anxiety, 18(3), 140–143. [Link]

Bradwejn, J., Koszycki, D., & Bourin, M. (1991). CCK4-induced panic in healthy subjects I:

psychological and cardiovascular effects. European neuropsychopharmacology : the journal

of the European College of Neuropsychopharmacology, 1(4), 483–491. [Link]

Slideshare. (n.d.). screening of anxiolytics. Retrieved February 7, 2024, from [Link]

Aguggia, J. P., Rinaudo, C., & Rovira, C. (2000). Role of the amygdaloid cholecystokinin

(CCK)/gastrin-2 receptors and terminal networks in the modulation of anxiety in the rat.

Effects of CCK-4 and CCK-8S on anxiety-like behaviour and [3H]GABA release.

Neuroscience, 101(4), 1029-1040. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.mdpi.com/2072-6643/15/13/2913
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2586868/
https://pubmed.ncbi.nlm.nih.gov/8084519/
https://pubmed.ncbi.nlm.nih.gov/2180549/
https://pubmed.ncbi.nlm.nih.gov/8238648/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2022/10/PRECLINICAL-SCREENING-OF-ANXIOLYTICS.pdf
https://pubmed.ncbi.nlm.nih.gov/14625895/
https://pubmed.ncbi.nlm.nih.gov/1822268/
https://www.slideshare.net/SayantiSau/screening-of-anxiolytics-pptx
https://pubmed.ncbi.nlm.nih.gov/11113342/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bradwejn, J., Koszycki, D., Annable, L., Couëtoux du Tertre, A., Reines, S., & Karkanias, C.

(1995). A dose-ranging study of the behavioral and cardiovascular effects of CCK-

tetrapeptide in panic disorder. Biological psychiatry, 38(10), 742–746. [Link]

Slideshare. (n.d.). Screening of Anxiolytics. Retrieved February 7, 2024, from [Link]

Transpharmation. (n.d.). Depression & Anxiety. Retrieved February 7, 2024, from [Link]

Cohen, H., Friedberg, S., Michael, M., Kotler, M., & Zeev, K. (1996). Interaction of CCK-4

induced anxiety and post-cat exposure anxiety in rats. Depression and anxiety, 4(3), 144–

145. [Link]

NEUROFIT. (n.d.). Rodent model of anxiety - CCK-4-induced Panic Anxiety. Retrieved

February 7, 2024, from [Link]

Alvarez, A., Carvajal, C., Conde, C., Gonzalez, H., & Pacheco, R. (2023). Regulatory T cells

administration reduces anxiety-like behavior in mice submitted to chronic restraint stress.

Frontiers in immunology, 14, 1195604. [Link]

Gue, M., Junien, J. L., & Tache, Y. (1994). Cholecystokinin blockade of emotional stress- and

CRF-induced colonic motor alterations in rats: role of the amygdala. Brain research, 658(1-

2), 232–238. [Link]

Zámbori, J., Szemenyei, V., Csabai, D., Hájos, N., & Szabó, G. (2023). Aberrant cortical

projections to amygdala GABAergic neurons contribute to developmental circuit dysfunction

following early life stress. iScience, 26(1), 105822. [Link]

Oya, H., O'Doherty, J., & Adolphs, R. (2002). Electrophysiological Responses in the Human

Amygdala Discriminate Emotion Categories of Complex Visual Stimuli. The Journal of

neuroscience : the official journal of the Society for Neuroscience, 22(21), 9502–9512. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8580220/
https://www.slideshare.net/manishaJyala2/screening-of-anxiolytics-252112463
https://www.transpharmation.co.uk/preclinical-neuroscience/depression-anxiety/
https://pubmed.ncbi.nlm.nih.gov/9166644/
https://www.neurofit.com/rodent-model-anxiety-cck-4-induced-panic-anxiety
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10360670/
https://pubmed.ncbi.nlm.nih.gov/7820612/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9837016/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2441549/
https://www.benchchem.com/product/b612372?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. CCK-4 - Wikipedia [en.wikipedia.org]

2. Cholecystokinin-tetrapeptide induces panic attacks in patients with panic disorder -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. Anxiety sensitivity and response to cholecystokinin tetrapeptide in healthy volunteers -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. CCK4-induced panic in healthy subjects I: psychological and cardiovascular effects -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. A dose-ranging study of the behavioral and cardiovascular effects of CCK-tetrapeptide in
panic disorder - PubMed [pubmed.ncbi.nlm.nih.gov]

6. CCK in anxiety and cognitive processes - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Cholecystokinin receptor subtypes: role in the modulation of anxiety-related and reward-
related behaviours in animal models - PMC [pmc.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

9. Role of the amygdaloid cholecystokinin (CCK)/gastrin-2 receptors and terminal networks
in the modulation of anxiety in the rat. Effects of CCK-4 and CCK-8S on anxiety-like
behaviour and [3H]GABA release - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Effects of cholecystokinin tetrapeptide (CCK(4)) and anxiolytic drugs on the electrically
evoked [(3)H]5-hydroxytryptamine outflow from rat cortical slices - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Effects of cholecystokinin tetrapeptide (CCK(4)) and of anxiolytic drugs on GABA outflow
from the cerebral cortex of freely moving rats - PubMed [pubmed.ncbi.nlm.nih.gov]

12. Cholecystokinin and anxiety in normal volunteers: an investigation of the anxiogenic
properties of pentagastrin and reversal by the cholecystokinin receptor subtype B antagonist
L-365,260 - PMC [pmc.ncbi.nlm.nih.gov]

13. Effects of tiagabine on cholecystokinin-tetrapeptide (CCK-4)-induced anxiety in healthy
volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

14. Rodent model of anxiety - CCK-4-induced Panic Anxiety - NEUROFIT Preclinical
Contract Research Organization (CRO) [neurofit.com]

15. Brain cholecystokinin tetrapeptide levels are increased in a rat model of anxiety -
PubMed [pubmed.ncbi.nlm.nih.gov]

16. Effects of cholecystokinin tetrapeptide and sulfated cholecystokinin octapeptide in rat
models of anxiety - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://en.wikipedia.org/wiki/CCK-4
https://pubmed.ncbi.nlm.nih.gov/2180549/
https://pubmed.ncbi.nlm.nih.gov/2180549/
https://pubmed.ncbi.nlm.nih.gov/8238648/
https://pubmed.ncbi.nlm.nih.gov/8238648/
https://pubmed.ncbi.nlm.nih.gov/10082241/
https://pubmed.ncbi.nlm.nih.gov/10082241/
https://pubmed.ncbi.nlm.nih.gov/1467375/
https://pubmed.ncbi.nlm.nih.gov/1467375/
https://pubmed.ncbi.nlm.nih.gov/9809313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC161741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC161741/
https://www.mdpi.com/1420-3049/26/18/5657
https://pubmed.ncbi.nlm.nih.gov/18088282/
https://pubmed.ncbi.nlm.nih.gov/18088282/
https://pubmed.ncbi.nlm.nih.gov/18088282/
https://pubmed.ncbi.nlm.nih.gov/11730707/
https://pubmed.ncbi.nlm.nih.gov/11730707/
https://pubmed.ncbi.nlm.nih.gov/11730707/
https://pubmed.ncbi.nlm.nih.gov/12441172/
https://pubmed.ncbi.nlm.nih.gov/12441172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1364997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1364997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1364997/
https://pubmed.ncbi.nlm.nih.gov/14625878/
https://pubmed.ncbi.nlm.nih.gov/14625878/
https://www.neurofit.com/mod-anxiety-panic.html
https://www.neurofit.com/mod-anxiety-panic.html
https://pubmed.ncbi.nlm.nih.gov/7905291/
https://pubmed.ncbi.nlm.nih.gov/7905291/
https://pubmed.ncbi.nlm.nih.gov/8084519/
https://pubmed.ncbi.nlm.nih.gov/8084519/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. A Review of Behavioral Tests to Evaluate Different Types of Anxiety and Anti-anxiety
Effects [cpn.or.kr]

18. Behavioral methods to study anxiety in rodents - PMC [pmc.ncbi.nlm.nih.gov]

19. researchgate.net [researchgate.net]

20. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]

To cite this document: BenchChem. [Application Notes & Protocols: Utilizing Tetragastrin in
the Preclinical Screening of Anxiolytic Compounds]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b612372/docs#application-notes-
protocols-utilizing-tetragastrin-in-the-preclinical-screening-of-anxiolytic-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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